Cas no 15793-93-8 (4-hydrazinylquinoline)

• Product Name: 4-hydrazinylquinoline
• CAS No: 15793-93-8
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 121185
• PubChem ID: 7020411
• Update Time: 2025-06-09

4-hydrazinylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline,4-hydrazinyl-
• 1-(quinolin-4-yl)hydrazine
• 4-HYDRAZINOQUINOLINE
• quinolin-4-ylhydrazine
• [4]Chinolyl-hydrazin
• [4]quinolyl-hydrazine
• 4-hydrazinylquinoline
• 4-idrazinochinolina
• 4-quinolylhydrazine
• AC1ODT2E
• quinol-4-yl hydrazone
• SureCN248690
• 15793-93-8
• QUINOLIN-4-YL-HYDRAZINE
• SCHEMBL8521262
• (4e)-4-Hydrazinylidene-1,4-Dihydroquinoline
• 2-(perfluoro-3-methylbutyl)ethylmethacrylate
• EN300-70327
• BB 0241268
• AKOS002683769
• MFCD00272468
• F2183-1107
• MYGFXCLXHGITIQ-UHFFFAOYSA-N
• SCHEMBL248690
• FT-0618610
• CS-0258502
• 7VS
• DTXSID50427248
• Quinoline, 4-hydrazinyl-
• AB05747

• Inchi： 1S/C9H9N3/c10-12-9-5-6-11-8-4-2-1-3-7(8)9/h1-6H,10H2,(H,11,12)
• InChI Key： MYGFXCLXHGITIQ-UHFFFAOYSA-N
• SMILES： N1C=CC(=C2C=CC=CC=12)NN

Computed Properties

• Exact Mass: 159.07977
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94

4-hydrazinylquinoline Security Information

• Hazardous Material Identification：

Additional information on 4-hydrazinylquinoline

Introduction to 4-hydrazinylquinoline (CAS No. 15793-93-8)

4-hydrazinylquinoline, identified by the chemical compound code CAS No. 15793-93-8, is a significant heterocyclic organic molecule that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural motif of 4-hydrazinylquinoline consists of a quinoline core functionalized with a hydrazino group at the 4-position, which imparts unique reactivity and biological properties. Its synthesis, chemical properties, and emerging applications in drug discovery and biotechnology make it a subject of intense research interest.

The chemical structure of 4-hydrazinylquinoline (CAS No. 15793-93-8) can be described as a fused bicyclic system comprising a benzene ring and a pyridine ring, with the hydrazino (-NH-NH₂) substituent attached to the 4-position of the quinoline ring. This arrangement contributes to its ability to engage in various chemical interactions, including hydrogen bonding and coordination with metal ions, which are pivotal for its biological activity. The hydrazino group is particularly noteworthy as it serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, 4-hydrazinylquinoline has been extensively studied for its potential applications in medicinal chemistry. One of the most compelling areas of research has been its role as a precursor in the development of novel therapeutic agents. The quinoline scaffold is well-documented for its antimicrobial, antimalarial, and anticancer properties, and modifications at the 4-position have been shown to enhance these effects significantly. For instance, studies have demonstrated that derivatives of 4-hydrazinylquinoline exhibit potent inhibitory activity against various kinases and enzymes implicated in cancer progression, making them promising candidates for further development into anticancer drugs.

Moreover, the hydrazino group in 4-hydrazinylquinoline (CAS No. 15793-93-8) allows for facile conjugation with other bioactive molecules, facilitating the design of targeted drug delivery systems. This property has been exploited in the development of prodrugs and bioconjugates that enhance drug solubility, bioavailability, and tissue specificity. Recent advances in polymer chemistry have enabled the integration of 4-hydrazinylquinoline derivatives into nanocarriers, such as polymeric micelles and liposomes, which can improve drug delivery efficiency and reduce off-target effects.

Another area where 4-hydrazinylquinoline has shown promise is in the treatment of infectious diseases. Emerging evidence suggests that quinoline derivatives can modulate host-pathogen interactions by interfering with bacterial virulence factors or by enhancing immune responses. Specifically, modifications at the 4-position have been found to improve binding affinity to bacterial enzymes involved in DNA replication and transcription, thereby inhibiting pathogen growth. This has led to investigations into 4-hydrazinylquinoline as a potential treatment against multidrug-resistant bacteria, an increasingly pressing global health concern.

The synthesis of 4-hydrazinylquinoline (CAS No. 15793-93-8) typically involves multi-step organic reactions starting from readily available quinoline precursors. Common synthetic routes include nucleophilic substitution reactions where hydrazine or hydrazine derivatives are introduced at the 4-position under controlled conditions. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste generation and improving yields. These advancements are crucial for scaling up production while maintaining cost-effectiveness and environmental responsibility.

The pharmacological profile of 4-hydrazinylquinoline is further illuminated by its interaction with biological targets such as enzymes and receptors. Computational modeling studies have been instrumental in predicting binding modes and affinities, allowing researchers to rationalize structure-activity relationships (SARs). These insights have guided the optimization of lead compounds into more potent and selective drugs. Additionally, high-throughput screening (HTS) techniques have been employed to identify novel derivatives with enhanced therapeutic efficacy.

In conclusion,4-hydrazinylquinoline, characterized by its CAS No. 15793-93-8, represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its unique combination of reactivity and biological activity makes it a valuable scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic uses for this compound,4-hydrazinylquinoline is poised to play an increasingly important role in modern medicine.